Cas no 2172248-15-4 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2172248-15-4
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6233288
• PubChem ID: 165576252
• Update Time: 2025-06-08

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-2-methylpyrrolidine-2-carboxylic acid
• 2172248-15-4
• EN300-1538394

• Inchi： 1S/C24H26N2O5/c1-24(22(28)29)12-6-14-26(24)21(27)11-13-25-23(30)31-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20H,6,11-15H2,1H3,(H,25,30)(H,28,29)
• InChI Key： QALLEHXGMHLFDP-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCN1C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2172248-15-4)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid, identified by its CAS number 2172248-15-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid-derived side chain. The presence of these functional groups not only makes it a versatile building block for drug design but also opens up numerous possibilities for its application in medicinal chemistry and therapeutic development.

The Fmoc moiety is particularly noteworthy, as it is widely employed in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild acidic conditions. The incorporation of an Fmoc group in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid suggests that this compound could serve as an important intermediate in the synthesis of peptides and peptidomimetics. Peptides and peptidomimetics have been extensively studied for their potential as bioactive molecules, offering targeted therapeutic effects with high specificity. The structural features of this compound make it a promising candidate for further exploration in the development of novel peptide-based drugs.

The pyrrolidine ring in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid is another key structural element that contributes to its biological relevance. Pyrrolidine derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methyl group at the 2-position of the pyrrolidine ring further enhances its potential as a pharmacophore, influencing both its solubility and binding affinity to biological targets. This structural motif has been successfully incorporated into various drug candidates, highlighting the importance of pyrrolidine-based scaffolds in medicinal chemistry.

Recent advancements in drug discovery have emphasized the importance of structure-based design, where the three-dimensional structure of a target protein is used to guide the development of small molecule inhibitors or modulators. The unique structural features of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid, particularly its ability to interact with specific amino acid residues through hydrogen bonding and hydrophobic interactions, make it a valuable tool for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding sites on target proteins and optimize the compound's affinity through rational modifications.

The amino acid-derived side chain in 1-3-(({(9H-fluoren-9yl)methoxycarbonyl}amino)propanoyl)-2-methylpyrrolidine}-2-carboxylic acid adds another layer of complexity and functionality to the molecule. Amino acids are the building blocks of proteins and peptides, and their incorporation into small molecules can enhance bioavailability and target specificity. The specific arrangement of atoms in this side chain can influence how the compound interacts with biological systems, making it a critical factor in determining its overall efficacy and safety profile. Further studies are needed to fully elucidate the role of this side chain in modulating biological activity.

One of the most exciting aspects of 1-(3-{((9H-fluoren)-9-ylmethoxycarbonyl)amino})propanoyl)-2-methylpyrrolidine}-2-carboxylic acid (CAS No. 2172248154) is its potential as a scaffold for drug discovery. By modifying various functional groups within its structure, researchers can generate libraries of derivatives with tailored properties. This approach has been successfully employed in high-throughput screening (HTS) campaigns to identify novel bioactive compounds. The combination of computational methods with experimental validation provides a powerful pipeline for discovering new drugs that target complex diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In conclusion,1-(3-{((9H-fluoren)-9-ylmethoxycarbonyl)amino})propanoyl)-2-methylpyrrolidine}-carboxylic acid (CAS No. 2172248154) represents a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features, including the Fmoc group, pyrrolidine core, and amino acid-derived side chain, make it a versatile tool for drug design. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.